(Z)-2-(2-fluorobenzylidene)-6-hydroxy-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(2-fluorophenyl)methylidene]-6-hydroxy-7-[(4-methylpiperazin-1-yl)methyl]-1-benzofuran-3-one
• InChI: InChI=1S/C21H21FN2O3/c1-23-8-10-24(11-9-23)13-16-18(25)7-6-15-20(26)19(27-21(15)16)12-14-4-2-3-5-17(14)22/h2-7,12,25H,8-11,13H2,1H3/b19-12-
• InChI Key: UOBKEDSHMABDDT-UNOMPAQXSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=C(C=CC3=C2OC(=CC4=CC=CC=C4F)C3=O)O
• Isomeric SMILES: CN1CCN(CC1)CC2=C(C=CC3=C2O/C(=C\C4=CC=CC=C4F)/C3=O)O
• Molecular Formula: C21H21FN2O3
• Molecular Weight: 368.4 g/mol

Description

(Z)-2-(2-fluorobenzylidene)-6-hydroxy-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C21H21FN2O3 and its molecular weight is 368.408. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Bioactivity

• Derivatives Synthesis

  Compounds with structural similarities, including benzylidene and piperazine components, have been synthesized for exploring their potential biological activities. For example, novel derivatives have been developed as ABC ring models of saframycins, showcasing the versatility of these structural motifs in synthetic chemistry (N. Saito et al., 1997).

• Anticancer and Enzyme Inhibition

  Mannich bases incorporating piperazine and benzylidene fragments have shown cytotoxic/anticancer activities and inhibition against carbonic anhydrase enzymes, demonstrating the therapeutic potential of these structural frameworks (H. Gul et al., 2019).

Chemical Properties and Applications

• Tyrosinase Inhibition

  Schiff base derivatives involving similar structural motifs have been evaluated for their inhibitory effects on tyrosinase activity, suggesting applications in addressing hyperpigmentation and related conditions (Feng Yu et al., 2015).

• Antiviral Activity

  Diketopiperazine derivatives from marine-derived actinomycete Streptomyces sp. showcased modest antiviral activity against influenza A virus, indicating the potential of benzylidene and piperazine structures in antiviral research (Pei-Pei Wang et al., 2013).

• Fluorescent Chemosensors

  Certain benzylidene and piperazine-containing compounds have been developed as chemosensors for metal ions, showcasing their utility in environmental monitoring and analytical chemistry (U. Fegade et al., 2015).